Cas no 65849-81-2 (3-(3-hydroxybutoxy)butan-1-ol)

• Product Name: 3-(3-hydroxybutoxy)butan-1-ol
• CAS No: 65849-81-2
• MF: C₈H₁₈O₃
• MW: 162.226723194122
• CID: 962654
• PubChem ID: 171694
• Update Time: 2025-04-19

3-(3-hydroxybutoxy)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-hydroxybutoxy)butan-1-ol
• 4-(4-hydroxybutan-2-yloxy)butan-2-ol
• 1-Butanol, 3-(3-hydroxybutoxy)-
• AI3-28420
• HNV776ALV9
• DTXSID00886785
• 65849-81-2
• EINECS 265-946-0
• NS00087969
• 3-(3-hydroxybutoxy)-1-butanol
• SCHEMBL268055
• HNXKBOZFEUCZHF-UHFFFAOYSA-N
• 1, 3'-Dimethyl-3,3'-dihydrodipropyl ether

• Inchi： 1S/C8H18O3/c1-7(10)4-6-11-8(2)3-5-9/h7-10H,3-6H2,1-2H3
• InChI Key： HNXKBOZFEUCZHF-UHFFFAOYSA-N
• SMILES： O(CCC(C)O)C(C)CCO

Computed Properties

• Exact Mass: 162.12564
• Monoisotopic Mass: 162.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 85.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 0.997
• Boiling Point: 278.4°C at 760 mmHg
• Flash Point: 122.2°C
• Refractive Index: 1.451
• PSA: 49.69